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Compound of Interest

Compound Name: 5-Bromo-1,2,3-triazine

Cat. No.: B172147 Get Quote

Disclaimer: This document provides guidance on the proper disposal of 5-Bromo-1,2,3-
triazine based on its known hazards and general best practices for laboratory chemical waste

management. A specific Safety Data Sheet (SDS) for this compound was not located;

therefore, these procedures are derived from established protocols for hazardous halogenated

organic compounds. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific requirements and procedures in your location.

Immediate Safety and Hazard Identification
5-Bromo-1,2,3-triazine is a hazardous chemical that requires careful handling to avoid

exposure. Personal Protective Equipment (PPE) is mandatory when handling this compound or

its waste.

Essential Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If aerosols or dusts are generated, a respirator may be necessary.
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Primary Hazards: Based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, 5-Bromo-1,2,3-triazine is classified with the following hazards[1][2]:

Harmful if swallowed (Acute toxicity, oral).

Harmful in contact with skin (Acute toxicity, dermal).

Harmful if inhaled (Acute toxicity, inhalation).

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Summary of Chemical and Hazard Data
The following table summarizes key quantitative and qualitative data for 5-Bromo-1,2,3-
triazine.

Property Value Reference

Molecular Formula C₃H₂BrN₃ [1][2]

Molecular Weight 159.97 g/mol [1][2]

CAS Number 114078-88-5 [1][2]

Appearance

Solid (Assumed based on

molecular weight and

structure)

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation

[1][2]
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Detailed Disposal Protocol
The disposal of 5-Bromo-1,2,3-triazine must be managed as a hazardous waste stream.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation

5-Bromo-1,2,3-triazine is a halogenated organic compound.

It must be collected in a waste container specifically designated for halogenated organic

waste.

Do not mix with non-halogenated organic solvents, strong acids, strong bases, strong

oxidizing agents, or reactive metals.

Step 2: Waste Collection and Container Management

Container Selection: Use a chemically compatible container, typically a high-density

polyethylene (HDPE) or glass bottle with a secure, tight-fitting cap. The original container is

often the best choice for waste accumulation if it is in good condition.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Waste 5-Bromo-1,2,3-triazine". List all components if it is a solution.

The label should also clearly indicate the hazards (e.g., "Toxic," "Irritant").

Storage:

Keep the waste container closed at all times, except when adding waste.

Store the container in a designated, well-ventilated, and secure satellite accumulation

area.

Store in secondary containment (e.g., a chemical-resistant tray) to contain any potential

leaks or spills.

Step 3: Disposal of Contaminated Materials
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Any materials grossly contaminated with 5-Bromo-1,2,3-triazine, such as pipette tips,

gloves, or absorbent pads used for spills, should be collected in a sealed, labeled bag or

container and disposed of as solid hazardous waste.

Empty containers that once held 5-Bromo-1,2,3-triazine must be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as

halogenated hazardous waste. After rinsing, the defaced container may be disposed of

according to your institution's procedures for empty chemical containers.

Step 4: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste container.

Do not attempt to transport the hazardous waste off-site yourself.

The final disposal method for halogenated organic waste is typically high-temperature

incineration at a licensed hazardous waste facility.

Visual Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Bromo-1,2,3-triazine.
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Disposal Workflow for 5-Bromo-1,2,3-triazine

Preparation & Handling

Waste Collection & Storage

Final Disposal

Contaminated Materials

Start: Have 5-Bromo-1,2,3-triazine waste

Wear appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Select a designated
'Halogenated Organic Waste'

container

Contaminated labware
(gloves, wipes, etc.)

Label container clearly:
'Hazardous Waste'

'5-Bromo-1,2,3-triazine'
List Hazards

Store in a secure, ventilated
area with secondary containment

Contact Environmental Health
& Safety (EHS) for pickup

Professional disposal via
high-temperature incineration

Collect in a sealed, labeled
bag for solid hazardous waste

Click to download full resolution via product page

Caption: Disposal workflow for 5-Bromo-1,2,3-triazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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